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Compound of Interest

Ethyl 2-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B158149

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Ethyl 2-
oxocyclohexanecarboxylate (CAS No. 1655-07-8). The following procedures for handling,
storage, and disposal are designed to ensure a safe laboratory environment.

Chemical Properties and Hazards Overview

Ethyl 2-oxocyclohexanecarboxylate is a combustible liquid that can cause skin and serious
eye irritation.[1][2] It may also cause respiratory irritation.[1][2] It is crucial to handle this
chemical in a well-ventilated area and take appropriate precautionary measures.[1][3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b158149?utm_src=pdf-interest
https://www.benchchem.com/product/b158149?utm_src=pdf-body
https://www.benchchem.com/product/b158149?utm_src=pdf-body
https://www.benchchem.com/product/b158149?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC118330050&productDescription=ETHYL+2-CYCLOHEXANONECAR5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-oxocyclohexanecarboxylate
https://www.fishersci.com/store/msds?partNumber=AC118330050&productDescription=ETHYL+2-CYCLOHEXANONECAR5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-oxocyclohexanecarboxylate
https://www.fishersci.com/store/msds?partNumber=AC118330050&productDescription=ETHYL+2-CYCLOHEXANONECAR5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5949522&productDescription=ETHL+2-OXOCYCLHXANECARBXY+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property[1][3][4]

Value

Physical State

Liquid

Appearance Clear, colorless to pale yellow
Odor Odorless

CAS Number 1655-07-8

Molecular Formula C9H1403

Molecular Weight 170.21 g/mol

Boiling Point 106 °C / 222.8 °F @ 11 mmHg
Flash Point 85 °C /185 °F[1][3]

Specific Gravity 1.060

Purity = 95%

Hazard Identification and Classification

Hazard

Classification

Flammability

Combustible liquid[1][3]

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Eye Irritation

Category 2 (Causes serious eye irritation)[1]

Specific target organ toxicity (single exposure)

Category 3 (May cause respiratory irritation)[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Ethyl 2-

oxocyclohexanecarboxylate.
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PPE Type

Specifications

Purpose

Eye and Face Protection

Chemical safety goggles
compliant with OSHA 29 CFR
1910.133 or European
Standard EN166.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1]

Prevents direct contact that

can cause skin irritation.

Respiratory Protection

Not required under normal
conditions with adequate
ventilation.[5] If ventilation is
poor, a NIOSH/MSHA-
approved respirator with
organic vapor cartridges
should be used.[5]

Protects against inhalation of
vapors that may cause

respiratory irritation.

Operational and Disposal Plans

Handling and Storage

e Handling: Avoid contact with skin and eyes.[1][3] Do not breathe mist, vapors, or spray.[1][3]

Keep away from open flames, hot surfaces, and sources of ignition.[1][3] Wash hands and

any exposed skin thoroughly after handling.[1][3] Use only outdoors or in a well-ventilated

area.[1]

o Storage: Store in a well-ventilated place.[1][3] Keep the container tightly closed in a dry and

cool place.[1][3] Keep away from heat, sparks, and flame.[1][3] Incompatible materials to

avoid include acids, bases, and reducing agents.[1][3]

Emergency Procedures

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[1][3] Remove contact lenses, if present and easy to do. Continue rinsing.[1][3] Get

medical attention.[3]
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» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes.[3] Get medical attention if skin irritation occurs.[1]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1][3] Call a poison center or doctor if you feel unwell.[1]

 Ingestion: Clean mouth with water and get medical attention.[3]
e Fire: Use CO2, dry chemical, or foam for extinction.[1][3]

o Spills: Remove all sources of ignition.[3] Soak up with inert absorbent material (e.g., sand,
silica gel, acid binder, universal binder, sawdust).[3] Keep in suitable, closed containers for
disposal.[3]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant.[1][3] All waste
containing Ethyl 2-oxocyclohexanecarboxylate must be treated as hazardous waste.[5]
Collect all chemical residues and contaminated materials in a dedicated, properly labeled, and
sealed hazardous waste container.[5]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for handling Ethyl 2-
oxocyclohexanecarboxylate, from preparation to disposal, emphasizing safety at each step.
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Workflow for Handling Ethyl 2-oxocyclohexanecarboxylate
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Caption: Workflow for handling Ethyl 2-oxocyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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